![molecular formula C22H21BrO5 B2502468 Tert-butyl 2-[3-(4-bromophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate CAS No. 610762-67-9](/img/structure/B2502468.png)
Tert-butyl 2-[3-(4-bromophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate
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Description
Synthesis Analysis
The synthesis of tert-butyl compounds involves various strategies, including the use of tert-butyl nitrite as a mediator or tert-butyl groups in the protection of intermediates. For instance, tert-butyl nitrite mediated synthesis is used to create oxadiazolones from aryl alkenes, indicating the versatility of tert-butyl compounds in synthesizing heterocyclic structures . Additionally, tert-butyl groups are used to protect intermediates in the synthesis of amines, demonstrating their utility in complex organic syntheses . The synthesis of tert-butyl 3-oxopent-4-ynoates and their subsequent cyclization catalyzed by silver salts is another example of the synthetic applications of tert-butyl derivatives .
Molecular Structure Analysis
The molecular structure of tert-butyl compounds can be complex, with the tert-butyl group influencing the steric and electronic properties of the molecule. For example, the synthesis of optical isomers of a tert-butylphenyl derivative and their biological evaluation as antilipidemic agents show the importance of the tert-butyl group in the pharmacological activity of the molecule . The tert-butyl group can also serve as a chiral directing group, which is crucial in the asymmetric synthesis of amines .
Chemical Reactions Analysis
Tert-butyl compounds participate in a variety of chemical reactions. The use of tert-butyl nitrite in the synthesis of oxadiazolones involves multiple sp2 C-H bond functionalizations, indicating the reactivity of tert-butyl derivatives towards bond formation . Similarly, the cyclization of tert-butyl 3-oxopent-4-ynoates to form hydroxypyrone or pulvinone structures demonstrates the ability of tert-butyl compounds to undergo ring-closure reactions . The tert-butyl group can also be used to activate imines for nucleophilic addition, showcasing its role in facilitating bond formation .
Physical and Chemical Properties Analysis
The physical and chemical properties of tert-butyl compounds are influenced by the tert-butyl group. For example, the steric bulk of the tert-butyl group can affect the solubility and reactivity of the compound. The tert-butyl group's ability to serve as a protecting group in synthesis indicates its stability under various reaction conditions . The synthesis of 3,5-di-tert-butyl-4-hydroxybenzoic acid and its intermediates also reflects the influence of the tert-butyl group on the compound's properties .
Future Directions
properties
IUPAC Name |
tert-butyl 2-[3-(4-bromophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21BrO5/c1-13-20(14-5-7-15(23)8-6-14)21(25)17-10-9-16(11-18(17)27-13)26-12-19(24)28-22(2,3)4/h5-11H,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKRLISVJSWIXCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C2=C(O1)C=C(C=C2)OCC(=O)OC(C)(C)C)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21BrO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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